Cas no 1351604-87-9 (5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide)

• Product Name: 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide
• CAS No: 1351604-87-9
• MF: C₁₉H₁₅BrClNO₂
• MW: 404.684903383255
• CID: 5906690
• PubChem ID: 56764135
• Update Time: 2025-05-22

5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(2-hydroxy-2-naphthalen-1-ylethyl)benzamide
• F5857-2427
• AKOS024523789
• 5-bromo-2-chloro-N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]benzamide
• 1351604-87-9
• 5-bromo-2-chloro-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzamide
• VU0524985-1
• 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide

• Inchi： 1S/C19H15BrClNO2/c20-13-8-9-17(21)16(10-13)19(24)22-11-18(23)15-7-3-5-12-4-1-2-6-14(12)15/h1-10,18,23H,11H2,(H,22,24)
• InChI Key： ACOJVJYQTWMVKK-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=C2C(C=CC=C2)=CC=C1)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 402.99747g/mol
• Monoisotopic Mass: 402.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide

Comprehensive Overview of 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide (CAS No. 1351604-87-9)

5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide (CAS No. 1351604-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromine and chlorine substituents, as well as a naphthalene moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further study in targeted therapies.

In recent years, the demand for highly functionalized benzamide derivatives like 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide has surged, driven by advancements in medicinal chemistry and biotechnology. The compound's structural complexity allows it to interact with various biological targets, making it a subject of interest for cancer research and neurodegenerative disease studies. Its CAS No. 1351604-87-9 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

One of the key features of this compound is its hybrid structure, combining a benzamide core with a naphthalene group. This design enhances its lipophilicity and binding affinity, which are critical for drug delivery systems. The presence of bromo and chloro substituents further modulates its electronic properties, influencing its reactivity and stability. Such attributes are often discussed in forums and publications focusing on structure-activity relationships (SAR) and drug design optimization.

The synthesis of 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide involves multi-step organic reactions, including amide coupling and halogenation. These processes are meticulously optimized to achieve high yields and purity, as impurities can significantly affect the compound's performance in biological assays. Researchers frequently search for synthetic protocols and analytical methods related to this compound, highlighting the need for reliable and reproducible procedures.

Beyond its pharmaceutical potential, CAS No. 1351604-87-9 is also explored in material science for its optical and electronic properties. The naphthalene moiety contributes to its fluorescence characteristics, making it a candidate for sensor development and organic electronics. This dual applicability in life sciences and advanced materials underscores its versatility and broad appeal.

In conclusion, 5-bromo-2-chloro-N-2-hydroxy-2-(naphthalen-1-yl)ethylbenzamide (CAS No. 1351604-87-9) represents a fascinating intersection of chemical innovation and practical application. Its multifunctional design and diverse utility continue to inspire research across multiple disciplines, ensuring its place as a compound of enduring scientific interest.